Cas no 38422-92-3 (3(2H)-Fluoranthenone,1,10b-dihydro-)

3(2H)-Fluoranthenone,1,10b-dihydro- structure
38422-92-3 structure
Product Name:3(2H)-Fluoranthenone,1,10b-dihydro-
CAS No:38422-92-3
MF:C16H12O
MW:220.265884399414
CID:322192
PubChem ID:97144
Update Time:2025-04-19

3(2H)-Fluoranthenone,1,10b-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Fluoranthenone,1,10b-dihydro-
    • 2,10b-dihydro-1H-fluoranthen-3-one
    • 1,10b-Dihydro-2H-fluoranthen-3-on
    • 1,10b-dihydro-2H-fluoranthen-3-one
    • 1,10b-dihydro-3(2H)-fluoranthenone
    • 1,10b-dihydrofluoranthen-3(2h)-one
    • 1.2.3.10b-Tetrahydro-3-oxo-fluoranthen
    • 3-Oxo-1,2,3,10b-tetrahydro-fluoranthen
    • 3-oxo-1,2,3,10b-tetrahydrofluoranthene
    • 4-Oxo-1.2.3.4-tetrahydro-fluoranthen
    • AC1L3XX6
    • AC1Q6NLO
    • AR-1B4259
    • KST-1B3982
    • NCIOpen2_007024
    • NSC102065
    • SureCN3250140
    • NSC 102065
    • NSC-102065
    • SCHEMBL3250140
    • 38422-92-3
    • Inchi: 1S/C16H12O/c17-15-9-8-13-11-5-2-1-4-10(11)12-6-3-7-14(15)16(12)13/h1-7,13H,8-9H2
    • InChI Key: CQQSSIZQSZTBEW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C3C4C=CC=CC=4C(CC1)C3=2

Computed Properties

  • Exact Mass: 220.08886
  • Monoisotopic Mass: 220.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.248
  • Boiling Point: 384.7°Cat760mmHg
  • Flash Point: 170.4°C
  • Refractive Index: 1.67
  • PSA: 17.07
  • LogP: 3.77540
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